bungeiside A
bungeiside A
Brand Name:
Vulcanchem
CAS No.:
149475-52-5
VCID:
VC0137357
InChI:
InChI=1S/C14H18O8/c1-6(16)8-4-7(17)2-3-9(8)21-14-13(20)12(19)11(18)10(5-15)22-14/h2-4,10-15,17-20H,5H2,1H3/t10-,11-,12+,13-,14-/m1/s1
SMILES:
CC(=O)C1=C(C=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C14H18O8
Molecular Weight:
314.29 g/mol
bungeiside A
CAS No.: 149475-52-5
Main Products
VCID: VC0137357
Molecular Formula: C14H18O8
Molecular Weight: 314.29 g/mol
| CAS No. | 149475-52-5 |
|---|---|
| Product Name | bungeiside A |
| Molecular Formula | C14H18O8 |
| Molecular Weight | 314.29 g/mol |
| IUPAC Name | 1-[5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone |
| Standard InChI | InChI=1S/C14H18O8/c1-6(16)8-4-7(17)2-3-9(8)21-14-13(20)12(19)11(18)10(5-15)22-14/h2-4,10-15,17-20H,5H2,1H3/t10-,11-,12+,13-,14-/m1/s1 |
| Standard InChIKey | GXBCTYRBTGLIQW-RKQHYHRCSA-N |
| Isomeric SMILES | CC(=O)C1=C(C=CC(=C1)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | CC(=O)C1=C(C=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | CC(=O)C1=C(C=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O |
| Synonyms | 2-O-glucosyl-5-hydroxyacetophenone bungeiside A bungeiside-A |
| PubChem Compound | 127685 |
| Last Modified | Nov 11 2021 |
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